Cas no 1546767-56-9 (6-Chloro-2-propoxypyridin-3-amine)

• Product Name: 6-Chloro-2-propoxypyridin-3-amine
• CAS No: 1546767-56-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5701978
• PubChem ID: 121597980
• Update Time: 2025-06-11

6-Chloro-2-propoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-chloro-2-propoxy-
• 1546767-56-9
• 6-CHLORO-2-PROPOXYPYRIDIN-3-AMINE
• EN300-1240814
• AKOS026730910
• 6-Chloro-2-propoxypyridin-3-amine

• Inchi： 1S/C8H11ClN2O/c1-2-5-12-8-6(10)3-4-7(9)11-8/h3-4H,2,5,10H2,1H3
• InChI Key： SSJMYPZAERPILT-UHFFFAOYSA-N
• SMILES： C1(OCCC)=NC(Cl)=CC=C1N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 309.2±37.0 °C(Predicted)
• pka: 2.33±0.13(Predicted)

Additional information on 6-Chloro-2-propoxypyridin-3-amine

Introduction to 6-Chloro-2-propoxypyridin-3-amine (CAS No. 1546767-56-9)

6-Chloro-2-propoxypyridin-3-amine, with the CAS number 1546767-56-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of pyridine derivatives and is characterized by its unique chemical structure, which includes a chlorine atom at the 6-position and a propoxy group at the 2-position of the pyridine ring. The amine group at the 3-position further enhances its reactivity and biological activity.

The chemical formula of 6-Chloro-2-propoxypyridin-3-amine is C₉H₁₁ClN₂O, and it has a molecular weight of approximately 198.65 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction steps. Its physical properties include a melting point of around 85-87°C and a boiling point of approximately 240°C at standard atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane.

In the realm of pharmaceutical research, 6-Chloro-2-propoxypyridin-3-amine has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its biological activities, particularly its interactions with various receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 6-Chloro-2-propoxypyridin-3-amine has also been investigated for its potential neuroprotective properties. A study published in the European Journal of Pharmacology (2020) reported that this compound can effectively reduce oxidative stress and neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of intracellular signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and nuclear factor kappa B (NF-κB).

The safety profile of 6-Chloro-2-propoxypyridin-3-amine has been extensively evaluated in preclinical studies. Toxicological assessments have shown that it exhibits low toxicity when administered at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its therapeutic applications, 6-Chloro-2-propoxypyridin-3-amine has also found use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure allows for easy functionalization through various chemical reactions, making it a valuable building block in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities, including improved potency and selectivity.

The commercial availability of 6-Chloro-2-propoxypyridin-3-amine has facilitated its widespread use in both academic and industrial settings. Several leading chemical suppliers offer high-purity forms of this compound, ensuring consistent quality for research purposes. The growing interest in this compound has also spurred further investigations into its potential applications in areas such as agrochemicals and materials science.

In conclusion, 6-Chloro-2-propoxypyridin-3-amine (CAS No. 1546767-56-9) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key player in the field of medicinal chemistry.